Cas no 15485-70-8 (1-(2,4-Dihydroxyphenyl)-2-(4-fluorophenyl)ethanone)

1-(2,4-Dihydroxyphenyl)-2-(4-fluorophenyl)ethanone structure
15485-70-8 structure
Product Name:1-(2,4-Dihydroxyphenyl)-2-(4-fluorophenyl)ethanone
CAS No:15485-70-8
MF:C14H11FO3
MW:246.233747720718
CID:121020
PubChem ID:2063467
Update Time:2025-09-27

1-(2,4-Dihydroxyphenyl)-2-(4-fluorophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-Dihydroxyphenyl)-2-(4-fluorophenyl)ethanone
    • 1-(2,4-dihydroxyphenyl)-2-(4-fluorophenyl)ethanone(SALTDATA: FREE)
    • 2-(4-Fluorophenyl)-1-(2,4-dihydroxyphenyl)ethanone
    • Ethanone,2-(4-fluorophenyl)-1-(2,4-dihydroxyphenyl)-
    • 1-(2,4-dihydroxyphenyl)-2-(4-fluorophenyl)-1-ethanone
    • 1-(2,4-dihydroxyphenyl)-2-(4-fluorophenyl)ethan-1-one
    • 1-(2,4-dihydroxyphenyl)-2-(4'-fluorophenyl)-ethanone
    • 2,4-dihydroxyphenyl 4'-fluorobenzyl ketone
    • 2,4-dihydroxyphenyl-4'-fluorobenzylketone
    • 4'-fluoro-2,4-dihydroxydeoxybenzoin
    • AC1M14F3
    • AC1Q78MA
    • Oprea1_514081
    • Oprea1_670938
    • SureCN3958571
    • 15485-70-8
    • BS-37404
    • MFCD00499158
    • CXBCJNQNUZOTQH-UHFFFAOYSA-N
    • SMR000135711
    • MLS000530733
    • SR-01000240675-1
    • DTXSID60366275
    • SCHEMBL3958571
    • Cambridge id 6664572
    • AB00114957-01
    • HMS2415I03
    • AKOS000276121
    • SR-01000240675
    • CS-0320885
    • CHEMBL486078
    • MDL: MFCD00499158
    • Inchi: 1S/C14H11FO3/c15-10-3-1-9(2-4-10)7-13(17)12-6-5-11(16)8-14(12)18/h1-6,8,16,18H,7H2
    • InChI Key: CXBCJNQNUZOTQH-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CC(C1C=CC(=CC=1O)O)=O

Computed Properties

  • Exact Mass: 246.06923
  • Monoisotopic Mass: 246.06922237g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53

1-(2,4-Dihydroxyphenyl)-2-(4-fluorophenyl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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